![molecular formula C8H10N4O2S2 B2937667 N-(2-aminoethyl)-2,1,3-benzothiadiazole-4-sulfonamide CAS No. 1010922-27-6](/img/structure/B2937667.png)
N-(2-aminoethyl)-2,1,3-benzothiadiazole-4-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(2-aminoethyl)-2,1,3-benzothiadiazole-4-sulfonamide” is a complex organic compound. It likely contains an aminoethyl group (-NH-CH2-CH2-), a benzothiadiazole group (a type of heterocyclic compound), and a sulfonamide group (-SO2NH2) .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds have been synthesized through various methods. For example, N-(2-aminoethyl)-N’-(6-substituted-2-benzothiazolyl)urea and its salt compounds have been synthesized through a method that is easy to implement .Scientific Research Applications
Antimicrobial Activity
A study by Azzam, Elsayed, and Elgemeie (2020) synthesized a new series of N-sulfonamide 2-pyridone derivatives, which showed significant in vitro antimicrobial activities against tested bacterial and fungal strains. These compounds also demonstrated potent inhibitory activities against dihydropteroate synthase (DHPS) and dihydrofolate reductase (DHFR) enzymes, with compound 11a being highlighted as the most potent dual inhibitor. This suggests the potential for developing new antimicrobial agents based on the benzothiadiazole sulfonamide framework (Azzam, Elsayed, & Elgemeie, 2020).
Enzyme Inhibition and Potential Antitumor Activities
Research into the inhibition of carbonic anhydrase (CA), an enzyme associated with various physiological functions and implicated in cancer, has shown that benzothiadiazole sulfonamides can effectively inhibit tumor-associated CA isozymes. A study by Supuran, Ilies, and Scozzafava (1998) explored benzolamide-like derivatives for inhibiting CA isozymes I, II, and IV, indicating the potential use of these compounds in developing diagnostic tools or treatments for conditions involving CA isozymes (Supuran, Ilies, & Scozzafava, 1998).
Antiproliferative Activities
The synthesis and antiproliferative activity assessment of pyrazole-sulfonamide derivatives, as conducted by Mert et al. (2014), revealed that some synthesized compounds exhibited selective effects against rat brain tumor cells (C6) and broad-spectrum antitumor activity. This highlights the potential of benzothiadiazole sulfonamide derivatives as anticancer drugs, offering a promising avenue for further research (Mert, Yaglıoglu, Demirtaş, & Kasımoğulları, 2014).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various enzymes and receptors in the body .
Mode of Action
For instance, similar compounds have been found to inhibit certain enzymes, preventing them from carrying out their normal functions .
Biochemical Pathways
Similar compounds have been found to affect various biochemical pathways, leading to downstream effects such as changes in cellular metabolism .
Result of Action
Similar compounds have been found to induce various cellular responses, such as changes in cell signaling and gene expression .
Action Environment
Environmental factors can influence the action, efficacy, and stability of N-(2-aminoethyl)-2,1,3-benzothiadiazole-4-sulfonamide. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
N-(2-aminoethyl)-2,1,3-benzothiadiazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O2S2/c9-4-5-10-16(13,14)7-3-1-2-6-8(7)12-15-11-6/h1-3,10H,4-5,9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKUVQFYMBSAHKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)S(=O)(=O)NCCN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.